Cas no 6395-45-5 (9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester)

9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester structure
6395-45-5 structure
Product Name:9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester
CAS No:6395-45-5
MF:C6H5ClF6O2
MW:258.546122312546
CID:504455
PubChem ID:5200954
Update Time:2025-04-19

9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene-1-carboxylicacid, 6-bromo-9-oxo-, methyl ester
    • ethyl 4-chloro-2,2,3,3,4,4-hexafluorobutanoate
    • AKOS003788930
    • DTXSID60409510
    • 6395-45-5
    • Inchi: 1S/C6H5ClF6O2/c1-2-15-3(14)4(8,9)5(10,11)6(7,12)13/h2H2,1H3
    • InChI Key: HBMRWVJHONGWMS-UHFFFAOYSA-N
    • SMILES: ClC(C(C(C(=O)OCC)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 257.98825
  • Monoisotopic Mass: 257.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.475
  • Boiling Point: 138.9°C at 760 mmHg
  • Flash Point: 37°C
  • Refractive Index: 1.346
  • PSA: 26.3
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd